5-(4-methoxyphenyl)-N'-(3-pyridinylmethylene)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carbohydrazide

• IUPAC Name: 5-(4-methoxyphenyl)-N-[(E)-pyridin-3-ylmethylideneamino]-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C21H19F3N6O2/c1-32-15-6-4-14(5-7-15)17-9-18(21(22,23)24)30-19(28-17)16(12-27-30)20(31)29-26-11-13-3-2-8-25-10-13/h2-8,10-12,17-18,28H,9H2,1H3,(H,29,31)/b26-11+
• InChI Key: YRZARQMQSPWYBQ-KBKYJPHKSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(N3C(=C(C=N3)C(=O)NN=CC4=CN=CC=C4)N2)C(F)(F)F
• Isomeric SMILES: COC1=CC=C(C=C1)C2CC(N3C(=C(C=N3)C(=O)N/N=C/C4=CN=CC=C4)N2)C(F)(F)F
• Molecular Formula: C21H19F3N6O2
• Molecular Weight: 444.4 g/mol

Description

The compound “5-(4-methoxyphenyl)-N’-(3-pyridinylmethylene)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carbohydrazide” is a complex organic molecule. It contains several functional groups and structural features, including a methoxyphenyl group, a pyridinylmethylene group, and a trifluoromethyl group.

Synthesis Analysis

The synthesis of such compounds often involves the use of trifluoromethylpyridine (TFMP) and its intermediates. TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure. The synthesis is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several ring structures and functional groups. It contains a pyrazolopyrimidine core, which is a bicyclic structure composed of a pyrazole ring fused with a pyrimidine ring. Attached to this core are several substituents, including a methoxyphenyl group, a pyridinylmethylene group, and a trifluoromethyl group.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to the presence of several reactive functional groups. For instance, the trifluoromethyl group is known to undergo various reactions, including nucleophilic substitution and addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For instance, the presence of a fluorine atom and a pyridine in its structure are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, investigation of its reactivity, and evaluation of its potential applications in various fields such as pharmaceuticals and agrochemicals.